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Compound of Interest

Compound Name: 4-Fluoro-2-methylbenzyl alcohol

Cat. No.: B1350911 Get Quote

Technical Guide: Physicochemical Properties of
4-Fluoro-2-methylbenzyl Alcohol
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Fluoro-2-methylbenzyl alcohol (CAS No. 80141-91-9) is a fluorinated aromatic alcohol that

serves as a valuable intermediate in the synthesis of various organic compounds, including

pharmaceuticals and agrochemicals. The presence of a fluorine atom can significantly

influence the molecule's chemical and physical properties, such as its reactivity, lipophilicity,

and metabolic stability, making it a compound of interest in drug discovery and materials

science. This technical guide provides an in-depth overview of the known physical properties of

4-fluoro-2-methylbenzyl alcohol, details the experimental methodologies for their

determination, and presents a logical synthesis workflow.

Physical Properties
The available data for the physical properties of 4-fluoro-2-methylbenzyl alcohol are

summarized in the table below. It is important to note that while a boiling point at atmospheric

pressure is reported by some suppliers, the compound exists as a crystalline solid at room

temperature, suggesting that this value may be an extrapolation.
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Physical Property Value Source

Melting Point 41-47 °C [1][2]

Boiling Point 226 °C at 760 mmHg

Density (Solid) Not available in cited literature

Note: The boiling point should be used with caution as it may be a predicted value.

Experimental determination, likely under reduced pressure, is recommended for verification.

Experimental Protocols
Precise determination of the physical properties of a compound is critical for its application in

research and development. Below are detailed methodologies for the experimental

determination of the boiling point and density of a solid organic compound like 4-fluoro-2-
methylbenzyl alcohol.

Determination of Boiling Point (Micro-Boiling Point
Method)
Given that 4-fluoro-2-methylbenzyl alcohol is a solid at room temperature, its boiling point

would be determined on the molten compound. Due to the high reported boiling point,

determination under reduced pressure is advisable to prevent decomposition.

Objective: To determine the boiling point of a small sample of an organic compound.

Apparatus:

Thiele tube or melting point apparatus with a heating block

Thermometer

Capillary tubes (sealed at one end)

Small test tube or fusion tube

Heating mantle or oil bath
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Vacuum source (for reduced pressure determination)

Manometer

Procedure at Atmospheric Pressure:

A small amount of 4-fluoro-2-methylbenzyl alcohol is placed in the fusion tube and gently

heated until it melts.

A capillary tube, sealed at one end, is inverted and placed into the molten sample in the

fusion tube.

The fusion tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube filled with a high-boiling point liquid (e.g., silicone oil)

or a melting point apparatus.

The apparatus is heated slowly and evenly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heat is carefully adjusted to maintain a steady stream of bubbles.

The heat source is then removed, and the liquid is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

enter the capillary tube.

Procedure under Reduced Pressure:

The same apparatus setup is used, but the system is connected to a vacuum pump via a

vacuum adapter.

A manometer is included in the system to accurately measure the pressure.

The pressure inside the apparatus is reduced to the desired level.
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The sample is then heated, and the temperature at which a steady stream of bubbles is

observed is recorded as the boiling point at that specific pressure.

This data can be extrapolated to atmospheric pressure using a nomograph, although with

caution for polar compounds.

Determination of Density (Gas Pycnometry)
For a solid compound, gas pycnometry provides an accurate method for determining its density

by measuring the volume of the solid.

Objective: To determine the density of a solid sample by measuring its volume via gas

displacement.

Apparatus:

Gas pycnometer

Analytical balance

Spatula

Sample holder

Procedure:

The mass of a clean, dry sample holder is accurately measured using an analytical balance.

A sufficient amount of 4-fluoro-2-methylbenzyl alcohol is added to the sample holder, and

the total mass is measured. The mass of the sample is determined by subtraction.

The sample holder containing the solid is placed into the sample chamber of the gas

pycnometer.

The pycnometer is sealed, and the analysis is initiated according to the instrument's

operating procedure.
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The instrument will automatically purge the chamber with a non-reactive gas (typically

helium) and then measure the volume of the solid by the pressure change when the gas is

expanded into a reference chamber of known volume.

The density of the solid is then calculated by the instrument's software using the formula:

Density (ρ) = Mass (m) / Volume (V)

Multiple measurements are typically performed to ensure accuracy and precision.

Synthesis Workflow
A common and logical synthetic route to 4-fluoro-2-methylbenzyl alcohol is the reduction of

the corresponding aldehyde, 4-fluoro-2-methylbenzaldehyde. This can be effectively achieved

using a mild reducing agent such as sodium borohydride.

Reactants

Process Product

4-Fluoro-2-methylbenzaldehyde

Reduction ReactionSodium Borohydride (NaBH4)

Solvent (e.g., Methanol)

Aqueous Work-up
1.

Extraction with Organic Solvent
2.

Purification (e.g., Recrystallization)
3.

4-Fluoro-2-methylbenzyl alcohol4.

Click to download full resolution via product page

Caption: Synthesis workflow for 4-fluoro-2-methylbenzyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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